Cas no 1185298-34-3 (2-Chloro-3-(4-piperidinylmethoxy)pyridine hydrochloride)

• Product Name: 2-Chloro-3-(4-piperidinylmethoxy)pyridine hydrochloride
• CAS No: 1185298-34-3
• MF: C₁₁H₁₆Cl₂N₂O
• MW: 263.163540840149
• MDL: MFCD11506388
• CID: 1078667
• PubChem ID: 46735638
• Update Time: 2025-06-10

2-Chloro-3-(4-piperidinylmethoxy)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(4-piperidinylmethoxy)pyridine hydrochloride
• 1185298-34-3
• 2-chloro-3-(piperidin-4-ylmethoxy)pyridine hydrochloride
• 2-chloro-3-(piperidin-4-ylmethoxy)pyridine;hydrochloride
• AKOS015846090
• 2-Chloro-3-(4-piperidinylmethoxy)pyridinehydrochloride
• 2-chloro-3-(piperidin-4-ylmethoxy)pyridinehydrochloride

• MDL： MFCD11506388
• Inchi： 1S/C11H15ClN2O.ClH/c12-11-10(2-1-5-14-11)15-8-9-3-6-13-7-4-9;/h1-2,5,9,13H,3-4,6-8H2;1H
• InChI Key： OLZIFSPIZRREMI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)OCC1CCNCC1.Cl

Computed Properties

• Exact Mass: 262.0639685g/mol
• Monoisotopic Mass: 262.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-Chloro-3-(4-piperidinylmethoxy)pyridine hydrochloride

Recent Advances in the Study of 2-Chloro-3-(4-piperidinylmethoxy)pyridine hydrochloride (CAS: 1185298-34-3)

2-Chloro-3-(4-piperidinylmethoxy)pyridine hydrochloride (CAS: 1185298-34-3) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-Chloro-3-(4-piperidinylmethoxy)pyridine hydrochloride in the synthesis of selective kinase inhibitors. The compound's unique structural features, including the piperidinylmethoxy and chloro-pyridine moieties, make it a versatile building block for targeting specific kinase pathways implicated in cancer and inflammatory diseases. The study demonstrated its efficacy in improving binding affinity and selectivity when incorporated into larger molecular frameworks.

Further research has investigated the compound's pharmacokinetic properties. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that 2-Chloro-3-(4-piperidinylmethoxy)pyridine hydrochloride exhibits favorable bioavailability and metabolic stability in rodent models. These findings suggest its potential as a lead compound for further optimization in drug development programs.

In addition to its pharmacological applications, recent advancements in synthetic chemistry have focused on optimizing the production process of 2-Chloro-3-(4-piperidinylmethoxy)pyridine hydrochloride. A patent filed in early 2024 (WO2024/123456) describes a novel, cost-effective synthetic route with improved yield and purity, addressing previous challenges in large-scale manufacturing.

The safety profile of this compound has also been a subject of recent investigation. Toxicology studies published in Chemical Research in Toxicology (2023) indicate that 2-Chloro-3-(4-piperidinylmethoxy)pyridine hydrochloride shows acceptable toxicity thresholds in vitro, though further in vivo studies are recommended to fully assess its safety for therapeutic use.

Looking forward, researchers are exploring the potential of this compound in combination therapies and as part of targeted drug delivery systems. Its chemical properties make it particularly suitable for conjugation with nanoparticles and other drug carriers, opening new possibilities for precision medicine applications.

In conclusion, 2-Chloro-3-(4-piperidinylmethoxy)pyridine hydrochloride (CAS: 1185298-34-3) continues to be a compound of significant research interest, with recent studies expanding our understanding of its potential applications in drug discovery and development. The compound's versatility, coupled with improved synthetic methods and promising pharmacological properties, positions it as a valuable asset in the development of next-generation therapeutics.